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Compound of Interest

Compound Name: Filipin III

Cat. No.: B8101046 Get Quote

An in-depth exploration of the origins, biosynthetic pathways, and experimental analysis of the

polyene macrolide, Filipin III, from Streptomyces filipinensis.

Introduction
Filipin III is a polyene macrolide antibiotic that is the principal component of the filipin complex

produced by the soil bacterium Streptomyces filipinensis. First isolated in 1955 from a soil

sample from the Philippine Islands, the filipin complex was noted for its potent antifungal

activity.[1] Filipin III, a 28-membered macrolide, is of significant interest to researchers due to

its specific interaction with sterols, particularly cholesterol, making it a valuable tool in cell

biology and for the diagnosis of lipid storage disorders like Niemann-Pick type C disease.[2][3]

This technical guide provides a comprehensive overview of the discovery, origin, and

biosynthesis of Filipin III, with a focus on the underlying genetics and biochemistry. It is

intended for researchers, scientists, and drug development professionals working in natural

products, microbiology, and pharmacology.

The Filipin Complex: Composition and Properties
The crude extract from Streptomyces filipinensis cultures contains a mixture of four related

compounds, collectively known as the filipin complex. Filipin III is the most abundant

component. The typical composition of the filipin complex is detailed in Table 1.
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Component Percentage in Complex Key Structural Feature

Filipin I ~4%
Lacks hydroxyl groups at C1'

and C26

Filipin II ~25%
Lacks the hydroxyl group at

C1' (1'-deoxy-filipin III)

Filipin III ~53%
Contains hydroxyl groups at

both C1' and C26

Filipin IV ~18% Isomeric to Filipin III

Table 1: Composition of the

Filipin Complex from

Streptomyces filipinensis[1][4]

Biosynthesis of Filipin III
The biosynthesis of Filipin III is a complex process orchestrated by a cluster of genes in

Streptomyces filipinensis. The core structure of filipin is assembled by a type I modular

polyketide synthase (PKS). Subsequent tailoring reactions, primarily oxidations catalyzed by

cytochrome P450 monooxygenases, lead to the final Filipin III molecule.[2]

The Biosynthetic Pathway: Two Routes to Filipin III
Genetic studies involving gene deletions in S. filipinensis have revealed that the biosynthesis of

Filipin III from the initial polyketide product, Filipin I, can proceed through two alternative

pathways.[2] This discovery has opened avenues for the production of novel filipin derivatives

with potentially improved therapeutic properties. The two pathways are governed by the action

of two specific cytochrome P450 monooxygenases, encoded by the filC and filD genes, which

are responsible for the hydroxylations at the C26 and C1' positions, respectively.[2]

The diagram below illustrates the two alternative biosynthetic routes to Filipin III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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